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Compound of Interest

Compound Name: ZK112993

Cat. No.: B1684393 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like ZK112993 are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of ZK112993, aligning with standard laboratory safety protocols and regulatory

considerations.

Hazard Profile of ZK112993
Understanding the hazard profile of a chemical is the first step toward safe handling and

disposal. Based on available safety data, ZK112993 is classified with the following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.

Causes skin and serious eye irritation.

May cause respiratory irritation.

Very toxic to aquatic life with long-lasting effects.

This information dictates that ZK112993 must be managed as a hazardous waste.
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Hazard Classification Category GHS Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, short-term

(acute)

Category 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term

(chronic)

Category 1
H410: Very toxic to aquatic life

with long lasting effects

Experimental Protocol: Decontamination of Empty
Containers
Empty containers that held ZK112993 must be decontaminated before disposal to remove

residual chemical hazards.

Materials:

Empty ZK112993 container

Appropriate solvent capable of dissolving ZK112993

Waste collection container, properly labeled as "Hazardous Waste"

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat
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Procedure:

In a well-ventilated area, such as a fume hood, add a small amount of a suitable solvent to

the empty ZK112993 container.

Securely cap the container and swirl to rinse all interior surfaces thoroughly.

Pour the solvent rinsate into a designated hazardous waste container.

Repeat the rinsing process two more times to ensure the container is triple-rinsed.

Allow the container to air dry completely in the fume hood.

Once dry, the container can be disposed of in the regular trash, unless local regulations

require otherwise. The rinsate must be disposed of as hazardous waste.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ZK112993 waste.
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ZK112993 Waste Disposal Protocol

Identify ZK112993 Waste

Determine Waste Type

Solid Waste (e.g., contaminated labware)

Solid

Liquid Waste (e.g., solutions, rinsate)

Liquid

Empty Contaminated Container

Container

Package in a labeled, sealed hazardous waste container

Collect in a compatible, sealed hazardous waste container

Triple-rinse with appropriate solvent

Dispose through an approved hazardous waste disposal facility

Collect rinsate as hazardous waste Dispose of rinsed container in regular trash (check local regulations)

Click to download full resolution via product page

Caption: ZK112993 disposal decision workflow.
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Step-by-Step Disposal Procedures
Identification and Segregation: Identify all waste streams containing ZK112993, including

unused product, contaminated labware (e.g., pipette tips, vials), and solutions. Segregate

this waste from non-hazardous materials to prevent cross-contamination.[1]

Personal Protective Equipment (PPE): Before handling ZK112993 waste, don appropriate

PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Containerization:

Solid Waste: Place all solid waste contaminated with ZK112993 into a clearly labeled,

durable, and leak-proof hazardous waste container.[1] The container must be kept closed

except when adding waste.[1]

Liquid Waste: Collect all liquid waste containing ZK112993 in a compatible, screw-cap

container. Ensure the container is properly labeled as "Hazardous Waste" and lists

ZK112993 as a component. Do not overfill the container.

Labeling: All hazardous waste containers must be accurately labeled with the words

"Hazardous Waste," the full chemical name "ZK112993," and a clear description of the

contents.[1]

Storage: Store hazardous waste containers in a designated, secure area away from

incompatible materials. The storage area should be well-ventilated.

Disposal: The ultimate disposal of ZK112993 waste must be conducted through an approved

and licensed hazardous waste disposal facility. Contact your institution's Environmental

Health and Safety (EHS) department to arrange for pickup and disposal. Under no

circumstances should ZK112993 or its containers be disposed of in the regular trash or

down the drain.[1] The high aquatic toxicity of ZK112993 necessitates strict adherence to

this rule to prevent environmental contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1684393?utm_src=pdf-body
https://www.benchchem.com/product/b1684393?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. campussafety.lehigh.edu [campussafety.lehigh.edu]

To cite this document: BenchChem. [Navigating the Safe Disposal of ZK112993: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684393#zk112993-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1684393#zk112993-proper-disposal-procedures
https://www.benchchem.com/product/b1684393#zk112993-proper-disposal-procedures
https://www.benchchem.com/product/b1684393#zk112993-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

